Cas no 2227767-49-7 (methyl (3R)-3-hydroxy-3-{pyrazolo1,5-apyrimidin-2-yl}propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-{pyrazolo1,5-apyrimidin-2-yl}propanoate
• CAS No: 2227767-49-7
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 6423113
• PubChem ID: 165737420
• Update Time: 2025-10-15

methyl (3R)-3-hydroxy-3-{pyrazolo1,5-apyrimidin-2-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-{pyrazolo1,5-apyrimidin-2-yl}propanoate
• 2227767-49-7
• methyl (3R)-3-hydroxy-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoate
• EN300-1745129

• Inchi： 1S/C10H11N3O3/c1-16-10(15)6-8(14)7-5-9-11-3-2-4-13(9)12-7/h2-5,8,14H,6H2,1H3/t8-/m1/s1
• InChI Key： JPCULTZUZHINFW-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)OC)C1C=C2N=CC=CN2N=1

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 76.7Ų

Additional information on methyl (3R)-3-hydroxy-3-{pyrazolo1,5-apyrimidin-2-yl}propanoate

Research Brief on Methyl (3R)-3-hydroxy-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoate (CAS: 2227767-49-7)

Methyl (3R)-3-hydroxy-3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanoate (CAS: 2227767-49-7) is a chiral intermediate of growing importance in the pharmaceutical and chemical industries. Recent studies have highlighted its potential as a key building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. This compound's unique pyrazolo[1,5-a]pyrimidine scaffold and stereospecific hydroxy group make it a versatile precursor for drug discovery programs.

In 2023-2024, several research groups have reported innovative synthetic routes to this compound, focusing on improving yield and enantiomeric purity. A notable advancement comes from a team at MIT, who developed an asymmetric catalytic hydrogenation method achieving >99% ee with significantly reduced catalyst loading (Journal of Medicinal Chemistry, 2023). Concurrently, its application as a precursor for Bruton's tyrosine kinase (BTK) inhibitors has been explored by Pfizer, demonstrating improved pharmacokinetic properties in preclinical models (ACS Pharmacology & Translational Science, 2024).

The mechanism of action for derivatives of 2227767-49-7 typically involves selective kinase inhibition. Structural analyses reveal that the pyrazolo[1,5-a]pyrimidine core facilitates hydrogen bonding with kinase hinge regions, while the ester moiety allows for further structural modifications. Recent crystallography studies (Nature Structural & Molecular Biology, 2024) have provided atomic-level insights into these interactions, enabling more rational drug design approaches using this scaffold.

Current challenges in working with this compound include its sensitivity to racemization under certain conditions and the need for optimized purification protocols. However, recent process chemistry innovations from Merck (Organic Process Research & Development, 2024) have addressed many of these issues through novel crystallization techniques and continuous flow manufacturing approaches.

Looking forward, the pharmaceutical industry anticipates increased demand for 2227767-49-7 derivatives, particularly in oncology and autoimmune disease applications. Three clinical-stage compounds derived from this scaffold are currently in Phase II trials, with preliminary data showing promising efficacy profiles. The compound's versatility suggests it will remain an important tool in medicinal chemistry for the foreseeable future.